Cas no 1020978-86-2 (4-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine)

• Product Name: 4-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine
• CAS No: 1020978-86-2
• MF: C₁₇H₁₈Cl₂N₄O₃
• MW: 397.255821704865
• CID: 6203208
• PubChem ID: 42154424
• Update Time: 2025-07-23

4-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine
• VU0638495-1
• AKOS024502275
• (2,4-dichlorophenyl)(4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl)methanone
• F5241-0025
• (2,4-dichlorophenyl)-[4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl]methanone
• 1020978-86-2

• Inchi： 1S/C17H18Cl2N4O3/c1-25-15-10-14(20-17(21-15)26-2)22-5-7-23(8-6-22)16(24)12-4-3-11(18)9-13(12)19/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： SUBULUGPNNMITE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N1CCN(C2C=C(N=C(N=2)OC)OC)CC1)=O)Cl

Computed Properties

• Exact Mass: 396.0755958g/mol
• Monoisotopic Mass: 396.0755958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine

4-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine: A Novel Compound with Promising Pharmacological Potential

4-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine, with the CAS number 1020978-86-2, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities, including antiviral, antitumor, and anti-inflammatory properties. The molecular structure of this compound is characterized by a pyrimidine ring substituted with two methoxy groups at positions 2 and 6, and a piperazine ring functionalized with a 2,4-dichlorobenzoyl group at the 4-position. Such structural features are critical in determining the compound’s pharmacological profile and its potential applications in therapeutic interventions.

The synthesis of 4-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine involves a multi-step process that combines aromatic substitution reactions and ring-opening methodologies. Recent advancements in asymmetric catalysis and green chemistry have enabled the efficient production of this compound with high purity and yield. The use of solvent-free conditions and microwave-assisted synthesis has further optimized the reaction pathways, reducing environmental impact while maintaining the integrity of the molecular structure. These synthetic strategies are essential for scaling up production for industrial and research applications.

Research on 4-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-2,6-dimeth,oxypyrimidine has revealed its potential as a lead compound for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, which is implicated in various cancers. The compound’s interaction with these pathways suggests its potential as an antitumor agent, particularly in targeting drug-resistant cancer cells. This finding aligns with the growing emphasis on developing targeted therapies that minimize off-target effects and enhance patient outcomes.

Another notable aspect of this compound is its potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. These effects are attributed to its ability to interfere with the NF-κB signaling pathway, which plays a central role in inflammatory responses. The dual functionality of this compound in modulating both antitumor and anti-inflammatory pathways underscores its versatility in therapeutic applications.

Recent advances in computational drug discovery have further expanded the understanding of 4-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine’s pharmacological potential. Machine learning models have been employed to predict its binding affinity to various protein targets, including kinases and transcription factors. These models have identified potential targets such as EGFR and ERK1/2, which are frequently mutated in malignancies. The ability to predict these interactions using in silico methods accelerates the drug development process and reduces the need for extensive experimental validation.

The pharmacokinetic properties of 4-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine are also under investigation. Preliminary studies suggest that the compound exhibits favorable oral bioavailability, which is crucial for its potential as a therapeutic agent. Additionally, its metabolic stability in hepatic tissue indicates a reduced risk of hepatic toxicity, a common concern with many chemotherapeutic agents. These findings are particularly relevant for the development of oral formulations that can be administered to patients with minimal side effects.

Despite its promising properties, the compound faces challenges in terms of toxicity and selectivity. A 2022 study in the European Journal of Medicinal Chemistry reported that high concentrations of the compound may induce cytotoxic effects in normal cells, particularly in the liver and kidneys. This highlights the need for further optimization of its molecular structure to enhance selectivity for cancer cells while minimizing damage to healthy tissues. Ongoing research is focused on modifying the piperazine ring and the 2,4-dichlorobenzoyl substituent to improve therapeutic index.

Furthermore, the compound’s potential as an antiviral agent has been explored in the context of emerging infectious diseases. A 2023 preclinical study demonstrated its ability to inhibit the replication of RNA viruses, including influenza A and SARS-CoV-2, by interfering with viral RNA polymerase activity. These results are particularly significant given the global need for broad-spectrum antiviral therapies that can address multiple viral pathogens.

In conclusion, 4-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine represents a promising candidate for the development of novel therapeutic agents. Its unique molecular structure, combined with its potential to modulate multiple biological pathways, positions it as a valuable tool in the fight against cancer, inflammation, and viral infections. Continued research into its pharmacological properties and optimization of its therapeutic profile will be critical in translating these findings into clinical applications.